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Compound of Interest

Compound Name: Diallyl phthalate

Cat. No.: B1670388

An In-depth Technical Guide to the Molecular Structure and Formula of Diallyl Phthalate for
Researchers and Drug Development Professionals

Introduction

Diallyl phthalate (DAP) is an organic compound with the chemical formula C14H1404.[1] It is
a diester of phthalic acid and allyl alcohol.[1] Primarily recognized for its role as a crosslinking
agent and plasticizer in the polymer industry, recent research has brought its toxicological
profile and potential as an endocrine disruptor to the forefront of scientific investigation, making
it a molecule of interest for researchers in toxicology and drug development. This guide
provides a comprehensive overview of the molecular structure, chemical properties, synthesis,
and characterization of DAP, with a particular focus on its biological interactions and relevant
experimental protocols.

Molecular Structure and Chemical Formula

Diallyl phthalate is structurally composed of a benzene ring with two adjacent carboxylate
groups, each ester-linked to an allyl group.

Molecular Formula: C14H1404
IUPAC Name: bis(prop-2-enyl) benzene-1,2-dicarboxylate[1]

CAS Number: 131-17-9[1]
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Molecular Weight: 246.26 g/mol [1]

Molecular Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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